Cas no 100833-60-1 (Butanedioic acid, 2-(acetyloxy)-2-methyl-, dimethyl ester, (R)-)

• Product Name: Butanedioic acid, 2-(acetyloxy)-2-methyl-, dimethyl ester, (R)-
• CAS No: 100833-60-1
• MF: C₉H₁₄O₆
• MW: 218.203863620758
• CID: 1126472
• PubChem ID: 14778470
• Update Time: 2025-04-20

Butanedioic acid, 2-(acetyloxy)-2-methyl-, dimethyl ester, (R)- Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, 2-(acetyloxy)-2-methyl-, dimethyl ester, (R)-
• Dimethyl (R)-2-acetoxy-2-methylsuccinate
• 100833-60-1

• Inchi： 1S/C9H14O6/c1-6(10)15-9(2,8(12)14-4)5-7(11)13-3/h5H2,1-4H3/t9-/m1/s1
• InChI Key： VOMHJCSZIYCRDH-SECBINFHSA-N
• SMILES： O(C(C)=O)[C@](C(=O)OC)(C)CC(=O)OC

Computed Properties

• Exact Mass: 218.07902
• Monoisotopic Mass: 218.07903816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• PSA: 78.9